molecular formula C11H9ClN2O4 B8743448 5-Chloro-6-methoxy-4-methyl-8-nitroquinolin-2(1H)-one CAS No. 189746-23-4

5-Chloro-6-methoxy-4-methyl-8-nitroquinolin-2(1H)-one

Cat. No.: B8743448
CAS No.: 189746-23-4
M. Wt: 268.65 g/mol
InChI Key: KAPVXBJQJRZXLW-UHFFFAOYSA-N
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Description

5-Chloro-6-methoxy-4-methyl-8-nitroquinolin-2(1H)-one is a useful research compound. Its molecular formula is C11H9ClN2O4 and its molecular weight is 268.65 g/mol. The purity is usually 95%.
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Properties

CAS No.

189746-23-4

Molecular Formula

C11H9ClN2O4

Molecular Weight

268.65 g/mol

IUPAC Name

5-chloro-6-methoxy-4-methyl-8-nitro-1H-quinolin-2-one

InChI

InChI=1S/C11H9ClN2O4/c1-5-3-8(15)13-11-6(14(16)17)4-7(18-2)10(12)9(5)11/h3-4H,1-2H3,(H,13,15)

InChI Key

KAPVXBJQJRZXLW-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=O)NC2=C1C(=C(C=C2[N+](=O)[O-])OC)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 200 ml, three-necked round bottom flask equipped with a mechanical stirrer, thermowatch, and addition funnel was placed 96% sulfuric acid (50 ml) and 6-methoxy-5-chloro-4-methyl-2-quinolone (10) (12.0 g, 53.66 mmoles). This was cooled to 0° C., then a solution of 70% nitric acid(6.04 g, 67.1 mmoles) in 96% sulfuric acid (10 ml) was added dropwise over 35 minutes. The mixture was stirred for 90 minutes at 0° C., then poured into 350 ml of water. The crude orange-brown solid was collected by suction filtration, washed with water (three×20 ml) and air dried. Crude yield is 10.82 g.
Quantity
12 g
Type
reactant
Reaction Step One
Quantity
6.04 g
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
solvent
Reaction Step Two
Name
Quantity
350 mL
Type
reactant
Reaction Step Three
Quantity
50 mL
Type
solvent
Reaction Step Four

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